Sulfatides are a class of lipids characterized by the presence of sulfate groups attached to glycerol or sphingosine. These molecules play crucial roles in cellular signaling and cell membrane structure, particularly in tissues such as brain, kidney, and retina. Sulfatides are synthesized from phosphatidylserine through the addition of a sulfate group catalyzed by the sulfotransferase enzyme family. They are known to modulate various physiological processes including neurotransmission, apoptosis, and inflammation. Due to their importance in neurodegenerative diseases such as Alzheimer’s disease, sulfatides have attracted significant attention for potential therapeutic applications. Research on sulfatides involves their extraction from tissues, analysis of their molecular structure, and investigation of their biological functions.